1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(3-(methylthio)phenyl)piperidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(3-(methylthio)phenyl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C22H26N6OS and its molecular weight is 422.55. The purity is usually 95%.
BenchChem offers high-quality 1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(3-(methylthio)phenyl)piperidine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(3-(methylthio)phenyl)piperidine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Behavior
The chemical structure of interest is closely related to various synthesized compounds that have demonstrated a wide range of applications in scientific research. For instance, compounds with similar structural features have been synthesized and evaluated for their potential as anticancer and anti-inflammatory agents, showcasing the diverse chemical reactivity and applicability in medicinal chemistry. These synthesized compounds, including pyrazolopyrimidine derivatives, have been explored for their cytotoxic activities against cancer cell lines and 5-lipoxygenase inhibition, highlighting their significance in the development of new therapeutic agents (Rahmouni et al., 2016).
Antimicrobial and Antifungal Activities
Research into compounds with similar structural frameworks has also delved into their antimicrobial and antifungal properties. For example, certain novel pyrimidine and pyrazole derivatives have shown promising antimicrobial and antifungal activities, suggesting potential applications in combating microbial and fungal infections. This area of study underscores the importance of these compounds in addressing the need for new antimicrobial agents (Gad-Elkareem et al., 2011).
Anti-Tuberculosis Activity
The synthesis and evaluation of imidazo[1,2-a]pyridine-3-carboxamides, including compounds structurally akin to the one of interest, have shown potent activity against multi- and extensive drug-resistant Mycobacterium tuberculosis strains. These findings reveal the potential of such compounds in the development of new treatments for tuberculosis, particularly in addressing drug resistance, a growing concern in global health (Moraski et al., 2011).
Mechanism of Action
Target of action
The compound contains a pyrazole ring, which is a common structure in many biologically active compounds . Pyrazoles are known to have a wide range of biological activities, including antibacterial, antifungal, antiparasitic, anti-inflammatory, antidepressant, anticonvulsant, antioxidant, and antitumor activities . Therefore, the targets of this compound could be diverse and depend on the specific substitutions on the pyrazole ring.
Mode of action
The mode of action of pyrazole derivatives can vary greatly depending on their specific structure and the biological target they interact with. For example, some pyrazole derivatives inhibit enzymes, while others might interact with receptors or other cellular components .
Biochemical pathways
The biochemical pathways affected by this compound would depend on its specific targets. Given the wide range of activities associated with pyrazole derivatives, it could potentially affect multiple pathways .
Result of action
The molecular and cellular effects of this compound would depend on its specific targets and mode of action. Pyrazole derivatives are known to have a wide range of effects, from inhibiting enzyme activity to modulating receptor signaling .
properties
IUPAC Name |
1-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]-N-(3-methylsulfanylphenyl)piperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N6OS/c1-15-10-16(2)28(26-15)21-12-20(23-14-24-21)27-9-5-6-17(13-27)22(29)25-18-7-4-8-19(11-18)30-3/h4,7-8,10-12,14,17H,5-6,9,13H2,1-3H3,(H,25,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCZCZIOQYBYIMQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C2=CC(=NC=N2)N3CCCC(C3)C(=O)NC4=CC(=CC=C4)SC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N6OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(3-(methylthio)phenyl)piperidine-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.